Cas no 895240-87-6 (Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-)
895240-87-6 structure
Product Name:Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
CAS No:895240-87-6
MF:C13H18O4
MW:238.279624462128
CID:1942306
PubChem ID:59512335
Update Time:2025-04-21
Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
- DB-106878
- 895240-87-6
- SCHEMBL2936640
- HQWWGWWGOLHEFG-UHFFFAOYSA-N
- 4-Methoxy-3-(4-methoxy-butyl)-benzoic acid
-
- Inchi: 1S/C13H18O4/c1-16-8-4-3-5-10-9-11(13(14)15)6-7-12(10)17-2/h6-7,9H,3-5,8H2,1-2H3,(H,14,15)
- InChI Key: HQWWGWWGOLHEFG-UHFFFAOYSA-N
- SMILES: O(C)CCCCC1C=C(C(=O)O)C=CC=1OC
Computed Properties
- Exact Mass: 238.12050905Da
- Monoisotopic Mass: 238.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
895240-87-6 (Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk